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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant activity of Irganox 1035, a
sulfur-containing phenolic antioxidant, with other commonly used phenolic antioxidants. The
assessment is based on the Oxidative Induction Time (OIT), a key parameter determined by
Differential Scanning Calorimetry (DSC) that measures the thermal stability of a material in an
oxidative environment. Longer OIT values indicate a higher level of antioxidant effectiveness.

Comparative Analysis of Antioxidant Performance

While direct, publicly available comparative studies detailing the O.I.T. of Irganox 1035 against
a wide range of other specific antioxidants under identical conditions are limited, performance
data for various phenolic antioxidants in polyolefins allows for a general assessment. The
following table summarizes O.1.T. values for High-Density Polyethylene (HDPE) stabilized with
different Irganox antioxidants. It is important to note that direct comparisons should be made
with caution due to potential variations in experimental conditions between studies.
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Antioxidant Test Oxidative
Antioxidant Polymer Matrix Concentration  Temperature Induction Time
(% wiw) (°C) (OIT) (minutes)
Irganox 1010 HDPE Not Specified 200 89.73[1]
Irganox 1330 HDPE Not Specified 200 97.25[1]

Data relates to
Irganox 1076 Crosslinked PE 0.5 Not Specified retention after

extraction[2]

Data relates to
Irganox 1035 Crosslinked PE 0.2 Not Specified retention after

extraction[2]

Note: The data for Irganox 1076 and Irganox 1035 from the available source focuses on
antioxidant retention after extraction rather than providing a direct OIT value in minutes under
specific test temperatures.[2] Irganox 1035 is a primary phenolic antioxidant and heat stabilizer
known for its efficient processing stabilization and long-term thermal stability.[3][4] It is widely
used in polyolefins such as polyethylene and polypropylene.[3]

Experimental Protocol: Determination of Oxidative
Induction Time (OIT) by DSC

This protocol is a generalized procedure based on standard methods like ASTM D3895.

Objective: To determine the oxidative induction time (OIT) of a polymer stabilized with an
antioxidant as a measure of its resistance to thermo-oxidative degradation.

Apparatus:
 Differential Scanning Calorimeter (DSC) with a cooling accessory
e Sample pans (aluminum)

o Crimper for sealing pans
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High-purity nitrogen and oxygen gas cylinders with regulators

Procedure:

Sample Preparation: A small, uniform sample of the polymer containing the antioxidant
(typically 5-10 mg) is accurately weighed into a standard aluminum DSC pan.

Instrument Setup: The DSC cell is purged with high-purity nitrogen at a constant flow rate
(e.g., 50 mL/min).

Heating Phase: The sample is heated under the nitrogen atmosphere from ambient
temperature to the desired isothermal test temperature (e.g., 200°C) at a controlled heating
rate (e.g., 20°C/min).

Isothermal Equilibration: The sample is allowed to equilibrate at the isothermal test
temperature for a short period (e.g., 5 minutes) to ensure thermal stability.

Gas Switching: The purge gas is switched from nitrogen to high-purity oxygen at the same
flow rate. This marks the beginning of the OIT measurement (time = 0).

Oxidation Detection: The sample is held at the isothermal temperature under the oxygen
atmosphere until an exothermic deviation from the baseline is observed. This exotherm
indicates the onset of oxidation.

Data Analysis: The OIT is determined as the time interval from the introduction of oxygen to
the onset of the exothermic oxidation peak.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Instrument & Sample Setup
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Caption: Experimental workflow for determining Oxidative Induction Time (OIT) using DSC.
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Signaling Pathway of Phenolic Antioxidants

Phenolic antioxidants, including Irganox 1035, function by interrupting the free-radical chain
reaction of autoxidation. The phenolic hydroxyl group donates a hydrogen atom to reactive
peroxy radicals, neutralizing them and forming a stable phenoxy radical. This process is
depicted in the following signaling pathway.

Antioxidant Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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